Cas no 4310-42-3 (1-(3-Nitrophenyl)-1H-pyrrole)

• Product name: 1-(3-Nitrophenyl)-1H-pyrrole
• CAS No: 4310-42-3
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 331504
• PubChem ID: 272434

1-(3-Nitrophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-(3-nitrophenyl)-
• 1-(3-NITROPHENYL)-1H-PYRROLE
• 1-(3-nitrophenyl)pyrrole
• (3-nitrophenyl)pyrrole
• 1-(3-nitrophenyl)-1H-pyrazole
• 1-(m-Nitrophenyl)pyrrole
• AC1L6RSD
• AC1Q1ZZ5
• NSC116808
• ST052776
• SureCN2650646
• MFCD02665276
• SR-01000537148-1
• SR-01000537148
• InChI=1/C10H8N2O2/c13-12(14)10-5-3-4-9(8-10)11-6-1-2-7-11/h1-8
• SCHEMBL2650646
• GTWSUEQDVMZTRP-UHFFFAOYSA-N
• DTXSID10297606
• 4310-42-3
• AKOS000285766
• SB62741
• 1-(3-Nitrophenyl)pyrrol
• FT-0690661
• NSC-116808
• CS-0320073
• EU-0019671
• 1-(3-Nitrophenyl)-1H-pyrrole

• MDL： MFCD02665276
• Inchi： InChI=1S/C10H8N2O2/c13-12(14)10-5-3-4-9(8-10)11-6-1-2-7-11/h1-8H
• InChI Key： GTWSUEQDVMZTRP-UHFFFAOYSA-N
• SMILES： C1=CN(C=C1)C2=CC=CC(=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 188.05900
• Monoisotopic Mass: 188.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.8A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 72 °C
• Boiling Point: 319.8±25.0 °C at 760 mmHg
• Flash Point: 147.2±23.2 °C
• Refractive Index: 1.613
• PSA: 50.75000
• LogP: 2.90870
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(3-Nitrophenyl)-1H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(3-Nitrophenyl)-1H-pyrrole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles